Cas no 1211590-79-2 (4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine)

• Product Name: 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine
• CAS No: 1211590-79-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5044314
• Update Time: 2025-11-01

4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-4H-1,2,4-triazol-4-yl)piperidine
• 4-(3-METHYL-1,2,4-TRIAZOL-4-YL)PIPERIDINE
• Piperidine,4-(3-methyl-4H-1,2,4-triazol-4-yl)-
• 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine

• Inchi： 1S/C8H14N4/c1-7-11-10-6-12(7)8-2-4-9-5-3-8/h6,8-9H,2-5H2,1H3
• InChI Key： QCCZXUHJRZHKIL-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• XLogP3: -0.1
• Topological Polar Surface Area: 42.7

Additional information on 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine

Comprehensive Overview of 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine (CAS No. 1211590-79-2)

4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine (CAS No. 1211590-79-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a 3-methyl-1,2,4-triazole moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.

The compound’s CAS number 1211590-79-2 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent studies highlight its role in optimizing bioavailability and blood-brain barrier permeability, addressing key challenges in CNS drug development. With the rise of AI-driven drug design, this scaffold is also being explored via in silico modeling to predict its interactions with biological targets.

From a synthetic perspective, 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine exemplifies modern green chemistry principles. Its preparation often involves catalytic cyclization and microwave-assisted synthesis, reducing solvent waste and energy consumption—a hot topic in sustainable pharma. Analytical techniques like HPLC-MS and NMR are critical for characterizing its purity, as impurities can impact downstream applications in preclinical studies.

Market trends indicate growing demand for custom synthesis of this compound, driven by its utility in fragment-based drug discovery. Companies specializing in building blocks for drug development often list it under heterocyclic piperidine derivatives, catering to researchers focused on oncology and neurodegenerative diseases. Its logP and pKa values are frequently queried in property databases, underscoring its pharmacokinetic importance.

In agrochemicals, derivatives of 4-(3-Methyl-4H-1,2,4-triazol-4-yl)piperidine are investigated for pest resistance and plant growth regulation, coinciding with global interest in sustainable agriculture. Patent filings reveal its incorporation into novel formulations aiming to reduce environmental persistence while maintaining efficacy—a balance highly sought after in crop protection innovations.

Safety and handling protocols for this compound emphasize standard laboratory practices, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it suitable for global supply chains, though proper storage conditions (e.g., desiccated, cool environments) are recommended to prolong shelf life. Material Safety Data Sheets (MSDS) provide detailed guidance for industrial-scale handling.

Future research directions may explore its enantiomeric forms via chiral resolution, as stereochemistry often influences biological activity. Collaborations between academia and industry could accelerate its adoption in clinical trials, especially for niche therapeutic areas like rare diseases. As computational chemistry tools evolve, virtual screening of its analogs may unlock untapped potential.